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Compound of Interest

Compound Name: SYBR GREEN Il
CAS No.: 172827-25-7
Cat. No.: B1170380
Get Quote
. J

Welcome to the technical support center for SYBR Green Il staining. This guide is designed for
researchers, scientists, and drug development professionals to navigate and resolve common
issues encountered during nucleic acid staining procedures. Here, we delve into the causality
behind inconsistent results and provide field-proven solutions to ensure the reliability and
reproducibility of your experiments.

l. Troubleshooting Guide: Symptom-Based Problem
Solving

This section is structured to address specific observable issues you might be facing in your
experiments. Each problem is followed by a series of questions and answers to guide you
through the troubleshooting process.

A. Issue: No or Weak Fluorescent Signal

You've completed your electrophoresis and staining, but your nucleic acid bands are either
invisible or disappointingly faint. Let's diagnose the potential culprits.
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Q1: Is your SYBR Green Il dye still viable?

Al: Improper storage and handling are common reasons for dye degradation. SYBR Green Il
is supplied in DMSO and should be stored at -20°C, protected from light, and in a desiccator.[1]
[2] When stored correctly, the stock solution is stable for six months to a year.[1][2] Repeated
freeze-thaw cycles can lower the dye concentration in the remaining stock, so it's crucial to
thaw the entire vial and mix it thoroughly before use.[3] For convenience and to preserve the
dye's integrity, consider aliquoting the stock solution into smaller, single-use volumes.[2][3]

Q2: Are your staining and buffer conditions optimal?

A2: The performance of SYBR Green Il is highly dependent on the pH of the staining solution.
The optimal pH range is between 7.5 and 8.0.[1][4] A significant drop in sensitivity can be
observed outside of this range.[3][5] It's important to use freshly prepared buffer for your
staining solution, as the pH of Tris buffers can increase when stored at 4°C.[3] Also, avoid
preparing staining solutions in glass containers, as the dye can adsorb to glass surfaces;
polypropylene containers are recommended.[2][4]

Q3: Is your imaging setup correctly configured for SYBR Green II?

A3: SYBR Green Il has a maximum excitation at 497 nm and a secondary peak at 254 nm,
with an emission maximum at 520 nm.[1][4] While 300 nm transillumination can be used, 254
nm epi-illumination generally provides greater sensitivity.[1][4] Crucially, do not use the orange-
red filters designed for ethidium bromide, as they will block the green fluorescence of SYBR
Green I1.[2][5] A specific SYBR Green gel stain photographic filter is recommended for optimal
results.[1][2]

B. Issue: High Background Fluorescence

A high background can obscure your bands and make quantification unreliable. Here’s how to
tackle it.

Q1: Is your staining solution concentration too high?

Al: While SYBR Green Il has low intrinsic fluorescence, using an excessively high
concentration can lead to increased background.[1][2] For most non-denaturing gels, a
1:10,000 dilution of the stock solution is recommended.[1][4] For denaturing
agarose/formaldehyde gels, a 1:5,000 dilution may be more appropriate.[1][4]
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Q2: Are there contaminants in your gel or buffers?

A2: Contaminants in your electrophoresis or staining buffers can contribute to background
fluorescence. Always use high-quality, nuclease-free water and fresh buffers. Some
researchers have reported that old or used electrophoresis buffer can lead to poor staining
results.[3]

Q3: Could your sample itself be the source of the high background?

A3: In some applications like gPCR, high concentrations of starting template can lead to high
baseline fluorescence.[6] While this is less common in gel staining, sample contaminants that
bind non-specifically to the dye could potentially increase background.

C. Issue: Inconsistent or Aberrant Staining Patterns

You see bands, but they are fuzzy, smeared, or their migration seems altered. Let's explore the

reasons.

Q1: Why do my bands appear fuzzy or smeared?

Al: The high sensitivity of SYBR Green Il can reveal issues that might be less apparent with
less sensitive stains like ethidium bromide.[3][7] Fuzzy bands can be due to sample
degradation, the presence of partially denatured DNA, minor PCR products, or contaminating
RNA.[3] High concentrations of proteins, such as BSA from restriction digests, can also appear
as fuzzy bands.[3]

Q2: Has the migration of my nucleic acids been affected?

A2: If you are pre-casting the dye into your gel, it can sometimes affect the mobility of the
nucleic acids, with smaller fragments being more affected.[3] Post-staining after electrophoresis
is the recommended method to avoid this issue.[3] If you must pre-cast, empirical
determination of the optimal dye concentration is advised.[3]

Q3: Are you seeing unexpected bands or primer-dimers?

A3: SYBR Green Il binds to all single-stranded DNA and RNA, and to a lesser extent, double-
stranded DNA.[4][8] This means it will stain not only your target nucleic acid but also any non-
specific amplification products or primer-dimers. If you are analyzing PCR products, the
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appearance of unexpected bands warrants a review of your PCR conditions to improve
specificity.

Il. Frequently Asked Questions (FAQs)

This section addresses common questions about the properties and handling of SYBR Green
Il

Q1: What is the primary application of SYBR Green II?

Al: SYBR Green ll is a highly sensitive fluorescent stain primarily used for the post-
electrophoresis staining of RNA and single-stranded DNA (ssDNA) in agarose or
polyacrylamide gels.[4] While it can also bind to double-stranded DNA (dsDNA), it exhibits a
higher quantum yield when bound to RNA.[4]

Q2: How does SYBR Green Il compare to SYBR Green | and
Ethidium Bromide?

A2: SYBR Green | is optimized for staining dsDNA.[8][9] SYBR Green Il is more sensitive for
RNA and ssDNA.[8][9] Both SYBR Green dyes are significantly more sensitive than ethidium
bromide.[1] For instance, SYBR Green Il can detect as little as 100 pg of RNA per band under
optimal conditions.[1][7]

Q3: Can | reuse the SYBR Green Il staining solution?

A3: Yes, the staining solution can be stored in the dark, preferably refrigerated, and reused
three to four times.[1][2][4]

Q4: Is SYBR Green Il compatible with downstream applications?

A4: Yes. For Northern blotting, staining with SYBR Green Il does not interfere with the transfer
of RNA to membranes or subsequent hybridization, provided that 0.1% - 0.3% SDS is included
in the prehybridization and hybridization buffers to remove the dye.[4] The dye can also be
efficiently removed from nucleic acids by phenol/chloroform extraction and ethanol precipitation
for applications like cloning.[10]

Q5: What are the safety precautions for handling SYBR Green II?
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A5: As SYBR Green Il binds to nucleic acids, it should be treated as a potential mutagen.[1][2]
The stock solution is in DMSO, which can facilitate the entry of organic molecules into tissues,
so wearing double gloves is strongly recommended.[1][2] Used staining solutions should be
disposed of by pouring them through activated charcoal, which is then incinerated.[1][2]
However, studies have shown that SYBR Green Il is not mutagenic in the Ames test,
suggesting it is a safer alternative to ethidium bromide.[11]

lll. Protocols and Data
A. Standard Post-Staining Protocol for RNA Gels

o Perform electrophoresis on your RNA gel (e.g., denaturing agarose/formaldehyde or
polyacrylamide/urea) using standard procedures.[1]

e Prepare the staining solution by diluting the 10,000X SYBR Green Il stock solution.

o For non-denaturing gels and denaturing polyacrylamide/urea gels, use a 1:10,000 dilution
in TBE buffer (pH 8.0).[1][4]

o For denaturing agarose/formaldehyde gels, a 1:5,000 dilution in TBE buffer (pH 8.0) is
recommended.[1][4]

o Crucially, prepare the staining solution in a polypropylene container to prevent the dye
from adsorbing to the surface.[2][4]

o Place the gel in a suitable staining container and add enough staining solution to completely
cover the gel.[1]

e Protect the staining container from light by covering it with aluminum foil or placing it in a
dark area.[1][2]

o Gently agitate the gel at room temperature for 10-40 minutes for polyacrylamide gels and 20-
40 minutes for agarose gels.[1][4] The optimal time may vary depending on the gel thickness
and percentage.[1][4]

e No destaining is required.[1][2][4]

 Visualize the gel using an appropriate imaging system.
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B. K led Diluti | Incubation Ti

Gel Type Recommended Dilution Typical Staining Time
Non-denaturing ) ]

] 1:10,000 in TBE (pH 8.0) 20-40 minutes
polyacrylamide/agarose
Denaturing ) )

] 1:10,000 in TBE (pH 8.0) 10-40 minutes
polyacrylamide/urea
Denaturing . .

1:5,000 in TBE (pH 8.0) 20-40 minutes

agarose/formaldehyde

IV. Visual Troubleshooting Workflows
Workflow for Diagnhosing No or Weak Signal
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Conditions are Optimal

Start: No/Weak Signal

[Check SYBR Green Il Viabilita
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[Verify Staining Conditionsj

Solution: Replace Dye

[Review Imaging Setupj

Solution: Use Correct Filters/Excitation

Solution: Optimize pH, Buffer, Container
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Problem Resolved
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Start: High Background

(Check Dye Concentration)
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Concentration Correct?
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Qnspect Buffers/Gel for Contaminants)

Solution: Adjust Dilution

Buffers/Gel Clean?

Yes

(Evaluate Sample for Contaminants)
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Solution: Further Purify Sample

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for high background fluorescence.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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